Cas no 1217653-15-0 (Mefloquine)

• Product Name: Mefloquine
• CAS No: 1217653-15-0
• MF: C₁₇H₁₇ClF₆N₂O
• MW: 423.82855963707
• CID: 1078878
• PubChem ID: 46782113
• Update Time: 2025-09-24

Mefloquine Chemical and Physical Properties

Names and Identifiers

• Mefloquine
• (S)-[2,8-bis(trifluoromethyl)quinolin-4-yl]-[(2R)-2,3,3,4,4,5,5,6,6-nonadeuteriopiperidin-2-yl]methanol,hydrochloride
• Mefloquine-d10 Hydro
• 001-d9
• A-(2R)-2-(Piperidinyl-d9)-2,8-bis(trifluoromethyl)-4-quinolinemethanol
• Loriam-d9
• Mefloquin-d9 Hydrochloride
• Mefloquine-d9 Hydrochloride
• Ro 21-5998
• (+/-)-Mefloquine-d10 Hydrochloride
• (S)-[2,8-bis(trifluoromethyl)quinolin-4-yl]-[(2R)-2,3,3,4,4,5,5,6,6-nonadeuteriopiperidin-2-yl]methanol;hydrochloride
• Loriam-d10
• DTXSID60676003
• 1217653-15-0
• DISCONTINUED. Please see M207053.
• Mefloquine-d10 Hydrochloride
• (S)-[2,8-Bis(trifluoromethyl)quinolin-4-yl][(2R)-(2,3,3,4,4,5,5,6,6-~2~H_9_)piperidin-2-yl]methanol--hydrogen chloride (1/1)

• Inchi： 1S/C17H16F6N2O.ClH/c18-16(19,20)11-5-3-4-9-10(15(26)12-6-1-2-7-24-12)8-13(17(21,22)23)25-14(9)11;/h3-5,8,12,15,24,26H,1-2,6-7H2;1H/t12-,15+;/m1./s1/i1D2,2D2,6D2,7D2,12D;
• InChI Key： WESWYMRNZNDGBX-NELCMFCPSA-N
• SMILES： Cl.FC(C1=CC(=C2C=CC=C(C(F)(F)F)C2=N1)[C@@H]([C@@]1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])N1)O)(F)F

Computed Properties

• Exact Mass: 423.15000
• Monoisotopic Mass: 423.1498505g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15000
• LogP: 5.57870